4-methoxy-N-{[1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinyl]methyl}benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[[1-(1,2,5-thiadiazole-3-carbonyl)piperidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C16H20N4O4S2/c1-24-13-4-6-14(7-5-13)26(22,23)18-9-12-3-2-8-20(11-12)16(21)15-10-17-25-19-15/h4-7,10,12,18H,2-3,8-9,11H2,1H3
• InChI Key: ODAPUABUVIDWAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCC2CCCN(C2)C(=O)C3=NSN=C3
• Molecular Formula: C16H20N4O4S2
• Molecular Weight: 396.5 g/mol

Description

The compound “4-methoxy-N-{[1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinyl]methyl}benzenesulfonamide” belongs to the 1,3,4-thiadiazole class of compounds. These compounds are known for their wide range of biological activities, including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and antimicrobial properties.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives typically involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The reaction of these starting materials with methyl hydrazinecarbodithioate or hydrazinecarbothioamide yields 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives. The targeted 1,3,4-thiadiazolyl derivatives are then prepared by reacting these hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

1,3,4-Thiadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 3 and 4 and a sulfur atom at position 1. The presence of the =N-C-S moiety and strong aromaticity of the ring are thought to contribute to the low toxicity and in vivo stability of these compounds.

Chemical Reactions Analysis

1,3,4-Thiadiazoles can be formed via reactions of hydrazonoyl halides with potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide. They can also be formed through reactions of N-benzylidenebenzohydrazonoyl chloride with potassium ethyl xanthate, N-phenylbenzohydrazonoyl chloride with phenylisothiocyanate, or coupling of aroyldimethylsulfonium bromides with N-nitroso-N-arylacetamide.

Mechanism of Action

While the specific mechanism of action for “4-methoxy-N-{[1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinyl]methyl}benzenesulfonamide” is not mentioned in the retrieved papers, it’s known that 1,3,4-thiadiazole derivatives can interact strongly with biomolecules such as proteins and DNA due to their ability to produce mesoionic salts.